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molecular formula C6H4BrNO2 B119269 1-Bromo-3-nitrobenzene CAS No. 585-79-5

1-Bromo-3-nitrobenzene

Cat. No. B119269
CAS RN: 585-79-5
M. Wt: 202.01 g/mol
InChI Key: FWIROFMBWVMWLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09233980B2

Procedure details

Water (45 ml), acetonitrile (6 ml), and 48% hydrobromic acid (27 ml) were added to 3-nitroaniline (2c) (2.76 g, 20 mmol) at room temperature. To the mixed solution, 2,2,6,6-tetramethylpiperidine 1-oxyl (0.31 g, 2 mmol) was added at room temperature, and the mixture was cooled to 10° C. or lower. Then, sodium nitrite (2.07 g) dissolved in water (15 ml) was added thereto. After stirring at room temperature for approximately 2 hours, a 10 mol/L aqueous sodium hydroxide solution (30 ml) was added thereto, and the precipitated crystals were collected by filtration, washed with water (40 ml), and then dried under reduced pressure to obtain 3-bromonitrobenzene (1c) (3.75 g, 93.0%). The instrumental spectrum data and HPLC retention time (Rt) of the obtained compound (1c) were completely consistent with those of the commercially available compound (1c).
Name
2,2,6,6-tetramethylpiperidine 1-oxyl
Quantity
0.31 g
Type
reactant
Reaction Step One
Name
sodium nitrite
Quantity
2.07 g
Type
reactant
Reaction Step Two
Name
water
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
sodium hydroxide
Quantity
30 mL
Type
reactant
Reaction Step Three
Name
hydrobromic acid
Quantity
27 mL
Type
reactant
Reaction Step Four
Name
3-nitroaniline
Quantity
2.76 g
Type
reactant
Reaction Step Four
Name
Water
Quantity
45 mL
Type
solvent
Reaction Step Four
Name
acetonitrile
Quantity
6 mL
Type
solvent
Reaction Step Four
Name
3-bromonitrobenzene
Yield
93%

Identifiers

REACTION_CXSMILES
[BrH:1].[N+:2]([C:5]1[CH:6]=[C:7]([CH:9]=[CH:10][CH:11]=1)N)([O-:4])=[O:3].CC1(C)N([O])C(C)(C)CCC1.N([O-])=O.[Na+].[OH-].[Na+]>O.C(#N)C>[Br:1][C:7]1[CH:6]=[C:5]([N+:2]([O-:4])=[O:3])[CH:11]=[CH:10][CH:9]=1 |f:3.4,5.6,^1:15|

Inputs

Step One
Name
2,2,6,6-tetramethylpiperidine 1-oxyl
Quantity
0.31 g
Type
reactant
Smiles
CC1(CCCC(N1[O])(C)C)C
Step Two
Name
sodium nitrite
Quantity
2.07 g
Type
reactant
Smiles
N(=O)[O-].[Na+]
Name
water
Quantity
15 mL
Type
solvent
Smiles
O
Step Three
Name
sodium hydroxide
Quantity
30 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Four
Name
hydrobromic acid
Quantity
27 mL
Type
reactant
Smiles
Br
Name
3-nitroaniline
Quantity
2.76 g
Type
reactant
Smiles
[N+](=O)([O-])C=1C=C(N)C=CC1
Name
Water
Quantity
45 mL
Type
solvent
Smiles
O
Name
acetonitrile
Quantity
6 mL
Type
solvent
Smiles
C(C)#N

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
10 °C
Stirring
Type
CUSTOM
Details
After stirring at room temperature for approximately 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added
FILTRATION
Type
FILTRATION
Details
the precipitated crystals were collected by filtration
WASH
Type
WASH
Details
washed with water (40 ml)
CUSTOM
Type
CUSTOM
Details
dried under reduced pressure

Outcomes

Product
Details
Reaction Time
 2 h
Name
3-bromonitrobenzene
Type
product
Smiles
BrC=1C=C(C=CC1)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 3.75 g
YIELD: PERCENTYIELD 93%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US09233980B2

Procedure details

Water (45 ml), acetonitrile (6 ml), and 48% hydrobromic acid (27 ml) were added to 3-nitroaniline (2c) (2.76 g, 20 mmol) at room temperature. To the mixed solution, 2,2,6,6-tetramethylpiperidine 1-oxyl (0.31 g, 2 mmol) was added at room temperature, and the mixture was cooled to 10° C. or lower. Then, sodium nitrite (2.07 g) dissolved in water (15 ml) was added thereto. After stirring at room temperature for approximately 2 hours, a 10 mol/L aqueous sodium hydroxide solution (30 ml) was added thereto, and the precipitated crystals were collected by filtration, washed with water (40 ml), and then dried under reduced pressure to obtain 3-bromonitrobenzene (1c) (3.75 g, 93.0%). The instrumental spectrum data and HPLC retention time (Rt) of the obtained compound (1c) were completely consistent with those of the commercially available compound (1c).
Name
2,2,6,6-tetramethylpiperidine 1-oxyl
Quantity
0.31 g
Type
reactant
Reaction Step One
Name
sodium nitrite
Quantity
2.07 g
Type
reactant
Reaction Step Two
Name
water
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
sodium hydroxide
Quantity
30 mL
Type
reactant
Reaction Step Three
Name
hydrobromic acid
Quantity
27 mL
Type
reactant
Reaction Step Four
Name
3-nitroaniline
Quantity
2.76 g
Type
reactant
Reaction Step Four
Name
Water
Quantity
45 mL
Type
solvent
Reaction Step Four
Name
acetonitrile
Quantity
6 mL
Type
solvent
Reaction Step Four
Name
3-bromonitrobenzene
Yield
93%

Identifiers

REACTION_CXSMILES
[BrH:1].[N+:2]([C:5]1[CH:6]=[C:7]([CH:9]=[CH:10][CH:11]=1)N)([O-:4])=[O:3].CC1(C)N([O])C(C)(C)CCC1.N([O-])=O.[Na+].[OH-].[Na+]>O.C(#N)C>[Br:1][C:7]1[CH:6]=[C:5]([N+:2]([O-:4])=[O:3])[CH:11]=[CH:10][CH:9]=1 |f:3.4,5.6,^1:15|

Inputs

Step One
Name
2,2,6,6-tetramethylpiperidine 1-oxyl
Quantity
0.31 g
Type
reactant
Smiles
CC1(CCCC(N1[O])(C)C)C
Step Two
Name
sodium nitrite
Quantity
2.07 g
Type
reactant
Smiles
N(=O)[O-].[Na+]
Name
water
Quantity
15 mL
Type
solvent
Smiles
O
Step Three
Name
sodium hydroxide
Quantity
30 mL
Type
reactant
Smiles
[OH-].[Na+]
Step Four
Name
hydrobromic acid
Quantity
27 mL
Type
reactant
Smiles
Br
Name
3-nitroaniline
Quantity
2.76 g
Type
reactant
Smiles
[N+](=O)([O-])C=1C=C(N)C=CC1
Name
Water
Quantity
45 mL
Type
solvent
Smiles
O
Name
acetonitrile
Quantity
6 mL
Type
solvent
Smiles
C(C)#N

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
10 °C
Stirring
Type
CUSTOM
Details
After stirring at room temperature for approximately 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added
FILTRATION
Type
FILTRATION
Details
the precipitated crystals were collected by filtration
WASH
Type
WASH
Details
washed with water (40 ml)
CUSTOM
Type
CUSTOM
Details
dried under reduced pressure

Outcomes

Product
Details
Reaction Time
 2 h
Name
3-bromonitrobenzene
Type
product
Smiles
BrC=1C=C(C=CC1)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 3.75 g
YIELD: PERCENTYIELD 93%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.